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Compound of Interest

Compound Name: JWZ-7-7-Neg1

Cat. No.: B15605450

For Research Use Only. Not for use in diagnostic procedures.

Introduction

JWZ-7-7-Negl is a crucial negative control compound for studying the activity of JWZ-7-7 (also
known as TCIP1), a potent Transcriptional Chemical Inducer of Proximity (TCIP). TCIPs
represent a novel class of molecules designed to induce proximity between a DNA-binding
protein and a transcriptional activator, thereby reprogramming gene expression. Specifically,
JWZ-7-7 is designed to bring the transcriptional repressor B-cell lymphoma 6 (BCL6) into
proximity with the transcriptional activator Bromodomain-containing protein 4 (BRD4). This
induced proximity converts BCL6's function from repression to activation at its target gene
promoters, notably leading to the upregulation of pro-apoptotic genes in cancer cells like
Diffuse Large B-cell Lymphoma (DLBCL).

JWZz-7-7-Negl is an analog of JWZ-7-7 with a critical modification that diminishes its ability to
bind to either BRD4 or BCL6. This property makes it an ideal control to demonstrate that the
observed biological effects of JWZ-7-7 are dependent on the formation of a specific ternary
complex between BCL6, BRD4, and the TCIP molecule.

Supplier and Purchasing Information

JWZ-7-7-Negl is available from various chemical suppliers specializing in research
compounds. Researchers should inquire with the following vendors for availability and
purchasing.
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Known Suppliers:

e MedChemExpress

e DempoChem

Ordering Information:

e CAS Number: 3008612-30-1

e Molecular Formula: CsoHs8CIl2N1206S

 Recommended Storage: Store at -20°C for long-term storage. For short-term use, it can be
stored at room temperature in the continental US, but conditions may vary elsewhere.
Always refer to the Certificate of Analysis for specific storage recommendations.

Chemical and Physical Properties

A summary of the key chemical and physical properties of JIWZ-7-7-Neg1 is provided below.

Property Value

CAS Number 3008612-30-1

Molecular Formula Cs0Hs8Cl2N1206S

Molecular Weight 1026.00 g/mol

InChl Key BVXLBDBPQFNJKR-DIPNUNPCSA-N
Appearance Solid powder

Purit Typically >95% (verify with supplier's Certificate
uri
Y of Analysis)

Mechanism of Action

JWZ-7-7-Negl serves as a negative control by failing to efficiently form the BCL6-TCIP-BRD4
ternary complex. The parent compound, JWZ-7-7, functions by physically linking the BTB
domain of BCL6, which is often found at the promoters of pro-apoptotic genes, to the
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bromodomains of BRD4, a transcriptional activator. This rewires the transcriptional circuit,
leading to the activation of genes that are normally repressed by BCL6, ultimately inducing
apoptosis in cancer cells.

JWZ-7-7-Negl, due to its modified structure, has significantly reduced binding affinity for either
BCL6 or BRD4. Consequently, it is unable to induce the proximity-dependent transcriptional
activation observed with JWZ-7-7. Comparing the cellular effects of JWZ-7-7 with those of
JWZ-7-7-Neg1l allows researchers to specifically attribute the observed apoptosis and gene
expression changes to the induced formation of the BCL6-BRD4 complex.
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Experimental Workflow
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 To cite this document: BenchChem. [JWZ-7-7-Neg1: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605450#jwz-7-7-negl-supplier-and-purchasing-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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